Cas no 2411256-48-7 (4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane)

• Product Name: 4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• CAS No: 2411256-48-7
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 5762553
• PubChem ID: 154879753
• Update Time: 2025-05-19

4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• 2411256-48-7
• (4-Benzyl-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)-(oxiran-2-yl)methanone
• Z3687650609
• EN300-7560922
• 4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane

• Inchi： 1S/C19H26N2O3/c1-15-11-20(12-16-5-3-2-4-6-16)14-19(24-15)7-9-21(10-8-19)18(22)17-13-23-17/h2-6,15,17H,7-14H2,1H3
• InChI Key： WRUPAOUXDKJIOC-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC2C=CC=CC=2)CC21CCN(C(C1CO1)=O)CC2

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane

4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane: A Comprehensive Overview

4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane, also known by its CAS number 2411256-48-7, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug delivery systems and as a building block for advanced materials.

The molecular structure of this compound is characterized by a spirocyclic framework, which consists of two interconnected rings sharing a single atom—the oxygen atom in the 1-oxa component. The spiro system is further substituted with a benzyl group at position 4, a methyl group at position 2, and an oxirane (epoxide) moiety at position 9. This combination of functional groups imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the potential of spirocyclic compounds like this one in enhancing drug delivery efficiency. The presence of the oxirane group, which is known for its reactivity under certain conditions, has been explored for its ability to facilitate controlled drug release mechanisms. Researchers have demonstrated that the epoxide moiety can undergo ring-opening reactions under specific pH or enzymatic conditions, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has shown potential in the development of bio-inspired materials. The spirocyclic structure provides a rigid yet flexible framework that can be tailored for various applications, such as sensors or self-healing polymers. Recent advancements in computational chemistry have enabled researchers to predict the mechanical properties of this compound with high accuracy, further aiding its application in material science.

The synthesis of 4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization and subsequent functionalization with the benzyl and methyl groups. The introduction of the oxirane moiety is typically achieved through epoxidation reactions, which are carefully controlled to ensure high yields and product purity.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, CAS No 2411256-48-7, or 4-Benzyl-2-methyl-9-(oxirane-2-carbonyl)-1-oxa-4,9-diazaspiro[5.5]undecane, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications.